BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Physicochemical Properties of
Trifluorobenzyl Bromide Isomers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,5-Trifluorobenzyl bromide

Cat. No.: B1304620

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for the physical properties of 2,3,5-Trifluorobenzyl
bromide is not readily available in publicly accessible chemical databases. The following guide
provides detailed physical properties for the closely related and well-documented isomer, 2,4,5-
Trifluorobenzyl bromide, which can serve as a valuable reference point. Standard experimental
protocols for determining these properties are also described.

Core Physical Properties

The properties of fluorinated benzyl bromides are of significant interest in medicinal chemistry
and materials science, where they serve as critical building blocks. While data for the 2,3,5-
isomer is sparse, the properties of the 2,4,5- isomer provide a useful approximation for
molecular weight, density, and general state.

Table 1: Physical Properties of 2,4,5-Trifluorobenzyl bromide (CAS: 157911-56-3)
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Property Value Source(s)
Molecular Formula C7Ha4BrFs [1112]
Molecular Weight 225.01 g/mol [1][2]
Appearance .Colf)rless .to light yeII(.)w clea.lr Be
liquid; White low melting solid
Melting Point 10-13°C [2]
Boiling Point 188.8 + 35.0 °C (Predicted) [3]
Density 1.71 g/mL [2][3]
Refractive Index n20/D 1.51 [2]
CAS Number 157911-56-3 [1][4][5]
Purity > 98% (GC) [2]
Sensitivity Lachrymatory [3]

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental for compound characterization,

process development, and quality control. Below are standard laboratory protocols for

measuring the key properties listed above.

The melting point is a crucial indicator of a substance's purity. For a pure crystalline compound,

the melting point is sharp and well-defined, whereas impurities typically cause a depression

and broadening of the melting range.[6]

Methodology:

o Sample Preparation: A small amount of the dried, powdered sample is loaded into a thin-

walled glass capillary tube, which is sealed at one end.[7][8] The sample is compacted to a

height of about 3 mm by tapping the tube.[8]

o Apparatus Setup: The capillary tube is placed in a heating block or liquid bath apparatus

(such as a Thiele tube or a modern digital device) adjacent to a calibrated thermometer.[6][9]
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» Heating and Observation: The sample is heated at a controlled, slow rate (e.g., 1-2 °C per
minute) near the expected melting point.[6]

» Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears and the temperature at which the entire sample becomes a clear liquid. This
range is reported as the melting point.

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. It is a key characteristic used for identification and
purification.

Methodology (Distillation or Thiele Tube):

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube or distillation flask.[9]

o Apparatus Setup: A thermometer is positioned with its bulb just below the level of the side
arm of the distillation flask or at the same level as the sample in a Thiele tube setup.[10] A
sealed capillary tube is placed (open end down) into the liquid to serve as an indicator for
boiling.[10]

e Heating: The apparatus is heated gently and uniformly.[10]

o Observation: The boiling point is the temperature at which a rapid and continuous stream of
bubbles emerges from the capillary tube and the temperature reading on the thermometer
remains constant.[10] This temperature should be recorded along with the barometric
pressure.

Density is the mass per unit volume of a substance and is typically measured in g/mL or g/cm3.
Methodology (For Liquids):

o Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer (a
specialized flask for density measurement) is recorded using an analytical balance.[11][12]

e Volume Measurement: A known volume of the liquid is carefully added to the graduated
cylinder, or the pycnometer is filled to its calibrated volume.[13]
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e Final Mass Measurement: The mass of the container with the liquid is recorded.[12][13]

o Calculation: The mass of the liquid is found by subtraction. The density is then calculated by
dividing the mass of the liquid by its volume.[12] For higher precision, the determination
should be performed at a controlled temperature.[11]

Synthesis Pathway Visualization

Trifluorobenzyl bromides are typically synthesized from their corresponding benzyl alcohol
precursors. The conversion of the alcohol to the bromide is a standard nucleophilic substitution
reaction. Common reagents for this transformation include phosphorus tribromide (PBrs) or a
combination of triphenylphosphine (PPhs) and N-bromosuccinimide (NBS).[14][15]

The logical workflow for a general synthesis is depicted below.
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Caption: General synthesis workflow for Trifluorobenzyl Bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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